![molecular formula C14H10ClFN2 B2526931 2-(Chloromethyl)-7-fluoro-1-phenylbenzimidazole CAS No. 1509479-44-0](/img/structure/B2526931.png)
2-(Chloromethyl)-7-fluoro-1-phenylbenzimidazole
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Overview
Description
2-(Chloromethyl)-7-fluoro-1-phenylbenzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Corrosion Inhibition
Benzimidazole derivatives, including structures related to 2-(Chloromethyl)-7-fluoro-1-phenylbenzimidazole, have been studied for their inhibitory action against the corrosion of iron in hydrochloric acid solutions. These compounds adsorb on the iron surface, suppressing both cathodic and anodic processes of iron corrosion, indicating their potential as corrosion inhibitors in acidic environments (Khaled, 2003).
Antitumor Activity
A class of symmetric bisbenzimidazole-based DNA minor groove-binding agents, related to the chemical family of this compound, has shown potent antitumor activity. These compounds bind in the A/T minor groove region of a B-DNA duplex, exhibiting significant growth inhibition in ovarian carcinoma cell lines without significant cross-resistance, highlighting their potential as novel antitumor agents (Mann et al., 2001).
Spectroscopic Properties
The halogen-substituted derivatives of benzimidazoles, including structures akin to this compound, have been analyzed for their spectroscopic and photophysical properties. These derivatives exhibit blue-shifted electronic absorption and fluorescence emission maxima, suggesting their utility in designing fluorescent probes and materials (Misawa et al., 2019).
Synthesis Techniques
Research into the synthesis of benzimidazoles, including those with structures similar to this compound, has been conducted in high-temperature water to achieve high yields. This approach offers insights into sustainable and efficient methods for synthesizing benzimidazole derivatives (Dudd et al., 2003).
Agricultural Applications
Benzimidazole derivatives, such as carbendazim, a related compound to this compound, have been formulated into solid lipid nanoparticles and polymeric nanocapsules for sustained release in agricultural applications. These formulations aim to improve the delivery and effectiveness of fungicides, offering a promising approach to plant disease management (Campos et al., 2015).
Mechanism of Action
Target of Action
The primary targets of a compound like “2-(Chloromethyl)-7-fluoro-1-phenylbenzimidazole” are usually specific proteins or enzymes in the body that the compound can bind to and exert its effects .
Mode of Action
Once “this compound” binds to its target, it could inhibit or enhance the function of the target, leading to changes in cellular processes .
Biochemical Pathways
The compound’s interaction with its target could affect various biochemical pathways. For instance, it might inhibit a pathway leading to disease progression, or it might enhance a pathway that promotes health .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “this compound” would determine how the compound is taken up by the body, how it is distributed to different tissues, how it is metabolized, and how it is eliminated from the body .
Result of Action
The molecular and cellular effects of “this compound” would depend on its mode of action and the biochemical pathways it affects. These effects could range from changes in gene expression to alterations in cellular function .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of "this compound" .
Properties
IUPAC Name |
2-(chloromethyl)-7-fluoro-1-phenylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFN2/c15-9-13-17-12-8-4-7-11(16)14(12)18(13)10-5-2-1-3-6-10/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZFVIVDNOOPUKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NC3=C2C(=CC=C3)F)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1509479-44-0 |
Source
|
Record name | 2-(chloromethyl)-7-fluoro-1-phenyl-1H-1,3-benzodiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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